Cas no 1805185-64-1 (Methyl 4-bromo-5-cyano-2-iodophenylacetate)
Methyl 4-bromo-5-cyano-2-iodophenylacetate Chemical and Physical Properties
Names and Identifiers
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- Methyl 4-bromo-5-cyano-2-iodophenylacetate
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- Inchi: 1S/C10H7BrINO2/c1-15-10(14)3-6-2-7(5-13)8(11)4-9(6)12/h2,4H,3H2,1H3
- InChI Key: SOZDUSXHLMWPRI-UHFFFAOYSA-N
- SMILES: IC1=CC(=C(C#N)C=C1CC(=O)OC)Br
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 288
- XLogP3: 2.8
- Topological Polar Surface Area: 50.1
Methyl 4-bromo-5-cyano-2-iodophenylacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013024859-250mg |
Methyl 4-bromo-5-cyano-2-iodophenylacetate |
1805185-64-1 | 97% | 250mg |
475.20 USD | 2021-06-24 | |
| Alichem | A013024859-500mg |
Methyl 4-bromo-5-cyano-2-iodophenylacetate |
1805185-64-1 | 97% | 500mg |
806.85 USD | 2021-06-24 | |
| Alichem | A013024859-1g |
Methyl 4-bromo-5-cyano-2-iodophenylacetate |
1805185-64-1 | 97% | 1g |
1,504.90 USD | 2021-06-24 |
Methyl 4-bromo-5-cyano-2-iodophenylacetate Related Literature
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
Additional information on Methyl 4-bromo-5-cyano-2-iodophenylacetate
Comprehensive Overview of Methyl 4-bromo-5-cyano-2-iodophenylacetate (CAS No. 1805185-64-1)
Methyl 4-bromo-5-cyano-2-iodophenylacetate (CAS No. 1805185-64-1) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromo, cyano, and iodo functional groups, serves as a critical intermediate in the synthesis of complex molecules. Its structural versatility makes it invaluable for developing novel drug candidates and crop protection agents, aligning with the growing demand for innovative solutions in these fields.
The compound's multifunctional aromatic ring allows for diverse chemical modifications, enabling researchers to explore its potential in targeted drug delivery and precision agriculture. Recent studies highlight its role in cross-coupling reactions, a hot topic in synthetic chemistry due to their efficiency in constructing carbon-carbon bonds. With the rise of green chemistry trends, scientists are also investigating eco-friendly protocols to synthesize Methyl 4-bromo-5-cyano-2-iodophenylacetate, reducing reliance on hazardous reagents.
In the context of AI-driven drug discovery, this compound's structural fingerprints are being analyzed by machine learning algorithms to predict its bioactivity. Such applications address frequently searched queries like "how to optimize heterocyclic compounds" or "best practices for halogenated intermediates." Additionally, its iodo substituent makes it a candidate for radiolabeling studies, a technique widely discussed in forums about diagnostic imaging and therapeutic monitoring.
From an industrial perspective, scalability and cost-effective synthesis of Methyl 4-bromo-5-cyano-2-iodophenylacetate remain key challenges. Innovations in continuous flow chemistry and catalytic systems are being explored to address these issues, reflecting the industry's shift toward process intensification. These advancements align with search trends focusing on "sustainable chemical manufacturing" and "high-yield synthetic routes."
Quality control of this compound involves advanced analytical techniques such as HPLC and NMR spectroscopy, ensuring compliance with stringent regulatory standards. Researchers often search for "purity assessment methods for halogenated esters," underscoring the need for reliable characterization data. Furthermore, its stability under various storage conditions is a recurring topic in material science discussions.
The future applications of Methyl 4-bromo-5-cyano-2-iodophenylacetate may expand into electronic materials, given the growing interest in organic semiconductors. Its electron-withdrawing groups could contribute to tuning charge transport properties, a subject frequently queried in nanotechnology circles. As interdisciplinary research grows, this compound exemplifies how molecular design bridges gaps between chemistry, biology, and materials engineering.
In summary, Methyl 4-bromo-5-cyano-2-iodophenylacetate (CAS No. 1805185-64-1) represents a nexus of innovation across multiple scientific domains. Its relevance to trending topics like personalized medicine, sustainable agrochemicals, and smart materials ensures continued interest from both academic and industrial communities. By addressing common search queries and integrating cutting-edge research, this overview highlights the compound's potential while adhering to SEO best practices for technical content.
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